Cas no 3232-07-3 (Bicyclo2.2.1hept-5-en-2-yl Methacrylate)

• Product name: Bicyclo2.2.1hept-5-en-2-yl Methacrylate
• CAS No: 3232-07-3
• MF: C₁₁H₁₄O₂
• MW: 178.228
• MDL: MFCD30478749
• CID: 3044898

Bicyclo2.2.1hept-5-en-2-yl Methacrylate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-en-2-yl methacrylate
• Bicyclo2.2.1hept-5-en-2-yl Methacrylate

• MDL： MFCD30478749
• SMILES： CC(C(OC1C(C2)C=CC2C1)=O)=C

Experimental Properties

• Boiling Point: 237.2°C at 760 mmHg

Bicyclo2.2.1hept-5-en-2-yl Methacrylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Bicyclo2.2.1hept-5-en-2-yl Methacrylate

Comprehensive Introduction to Bicyclo[2.2.1]hept-5-en-2-yl Methacrylate (CAS No. 3232-07-3)

Bicyclo[2.2.1]hept-5-en-2-yl Methacrylate (CAS No. 3232-07-3) is a specialized monomer widely used in polymer chemistry and material science. This compound, often referred to as Norbornene Methacrylate, is a derivative of norbornene and methacrylic acid, combining the unique structural features of both components. Its bicyclic framework and methacrylate functionality make it a valuable building block for high-performance polymers, adhesives, and coatings. Researchers and industries favor this monomer due to its ability to enhance thermal stability, mechanical strength, and chemical resistance in polymer matrices.

In recent years, the demand for Bicyclo[2.2.1]hept-5-en-2-yl Methacrylate has surged, driven by its applications in advanced materials such as UV-curable resins, 3D printing inks, and optical coatings. With the growing emphasis on sustainable and high-performance materials, this compound has become a focal point for innovations in green chemistry and circular economy initiatives. Its compatibility with free-radical polymerization and ring-opening metathesis polymerization (ROMP) further expands its utility in creating tailored polymeric architectures.

One of the most frequently searched questions about Bicyclo[2.2.1]hept-5-en-2-yl Methacrylate is its role in photopolymerization. This monomer is highly reactive under UV light, making it ideal for rapid prototyping and dental composites. Additionally, its low volatility and excellent adhesion properties have positioned it as a key ingredient in pressure-sensitive adhesives (PSAs), a topic of significant interest in industrial forums. The compound's crosslinking efficiency also contributes to its popularity in hydrogel formulations, which are widely explored for biomedical applications.

From an environmental perspective, Bicyclo[2.2.1]hept-5-en-2-yl Methacrylate aligns with the global shift toward eco-friendly monomers. Its potential in bio-based polymers and recyclable materials has attracted attention from academic and industrial researchers alike. For instance, studies have investigated its incorporation into degradable plastics and waterborne coatings, addressing concerns about microplastic pollution and volatile organic compound (VOC) emissions. These applications resonate with current trends in green manufacturing and carbon footprint reduction.

Another area of interest is the compound's use in electronic materials. With the rise of flexible electronics and organic semiconductors, Bicyclo[2.2.1]hept-5-en-2-yl Methacrylate has been explored as a dielectric layer or encapsulation material due to its high thermal stability and low dielectric constant. This aligns with the booming demand for wearable technology and Internet of Things (IoT) devices, where durability and performance are critical.

In summary, Bicyclo[2.2.1]hept-5-en-2-yl Methacrylate (CAS No. 3232-07-3) is a versatile monomer with broad applications in cutting-edge technologies. Its unique chemical structure and reactivity profile make it indispensable for developing advanced materials that meet the demands of sustainability, performance, and innovation. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of polymer science and material engineering.